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Compound of Interest

Compound Name: FGA146

Cat. No.: B12377536 Get Quote

Introduction
FGA146 is a novel synthetic compound that has demonstrated significant potential in

preclinical in vitro studies as a modulator of the cGAS-STING (Cyclic GMP-AMP Synthase -

Stimulator of Interferon Genes) signaling pathway.[1] This pathway is a critical component of

the innate immune system, responsible for detecting cytosolic DNA and initiating an immune

response.[1][2] Dysregulation of the STING pathway has been implicated in various diseases,

including autoimmune disorders and cancer. FGA146's ability to modulate this pathway makes

it a promising candidate for therapeutic development.

These application notes provide detailed protocols for the delivery of FGA146 in various in vitro

settings to aid researchers in studying its mechanism of action and therapeutic potential.

Mechanism of Action and Signaling Pathway
FGA146 acts as an antagonist of the High Mobility Group A1 (HMGA1) protein. HMGA1 is a

chromatin remodeling protein that has been shown to suppress the transcription of STING.[3]

By inhibiting HMGA1, FGA146 effectively removes this transcriptional repression, leading to

increased STING expression. This, in turn, enhances the cellular response to cytosolic DNA,

resulting in the increased production of type I interferons and other pro-inflammatory cytokines.

The proposed signaling pathway for FGA146's activity is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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